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Compound of Interest

Compound Name: 2-Chloro-4-methylpyrimidine

Cat. No.: B015830

A Technical Guide to 2-Chloro-4-
methylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
2-Chloro-4-methylpyrimidine, along with a detailed experimental protocol for its synthesis.

Core Properties

2-Chloro-4-methylpyrimidine is a substituted pyrimidine that serves as a valuable
intermediate in various chemical syntheses.[1] Its molecular and physical properties are
summarized in the table below.
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Property Value Source
Molecular Formula C5H5CIN2 [L12113114115]116]
Molecular Weight 128.56 g/mol [L12][31[41[5]16]
CAS Number 13036-57-2 [11[2]
Appearance Light yellow or white solid [1][6]

Melting Point 35-36 °C [1]

Boiling Point 94 °C (at 12 mmHg) [1]

Purity >95% [3]

Experimental Protocols

Synthesis of 2-Chloro-4-methylpyrimidine from 2,4-dichloropyrimidine

A documented method for the synthesis of 2-Chloro-4-methylpyrimidine involves the reaction
of 2,4-dichloropyrimidine with a methylating agent.[1]

Materials:

2,4-dichloropyrimidine

» Methylmagnesium chloride (MeMgClI) 3M solution in THF
 Iron(lll) acetylacetonate (Fe(acac)3)

o Tetrahydrofuran (THF)

o Ethyl acetate (EtOAC)

o Water

 Silica gel

e Hexanes
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Procedure:

e A solution of 2,4-dichloropyrimidine (2g, 13.42 mmol) and Fe(acac)3 (1.37g, 3.9 mmol) in
THF (40 mL) is prepared under an argon atmosphere and cooled to 0°C.

« To this stirred solution, MeMgClI (3M in THF, 4.47mL, 13.42mmol) is added dropwise.
e The reaction mixture is stirred at 0°C for 8 hours.
o Following the reaction, the mixture is diluted with water and extracted with EtOAc.

e The organic phase is evaporated, and the resulting residue is purified by silica gel column
chromatography using a 25% EtOAc/hexanes eluent.

e This process yields 2-Chloro-4-methylpyrimidine.[1]

Logical Workflow for Chemical Synthesis and
Characterization

The following diagram illustrates a typical workflow for the synthesis, purification, and
characterization of a chemical compound like 2-Chloro-4-methylpyrimidine.
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Start: Define Target Compound
(2-Chloro-4-methylpyrimidine)

Reaction Work-up
(e.g., Quenching, Extraction)

Purification
(e.g., Column Chromatography)

Characterization
(e.g., NMR, Mass Spec)

Final Product:
Pure 2-Chloro-4-methylpyrimidine

Click to download full resolution via product page

Caption: A flowchart of the chemical synthesis and characterization process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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